2-(2,4-diphenyl-1,3-thiazol-5-yl)ethan-1-amine
Description
“2-(2,4-diphenyl-1,3-thiazol-5-yl)ethan-1-amine” is a chemical compound that belongs to the class of heterocyclic compounds . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Synthesis Analysis
The synthesis of imidazole derivatives, including “this compound”, involves various synthetic routes . Imidazole was first named glyoxaline because the first synthesis was made by glyoxal and ammonia . The presence of a particular group in the compound might enhance the cellular accumulation into the protozoa, as reported in the case of bacteria .Molecular Structure Analysis
The molecular structure of “this compound” includes a thiazole ring attached to two phenyl groups and an ethan-1-amine group . The empirical formula is C17H13NO2S, and the molecular weight is 295.36 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its solid form and high solubility in water and other polar solvents . The compound exhibits both acidic and basic properties due to its amphoteric nature .Future Directions
The future directions for “2-(2,4-diphenyl-1,3-thiazol-5-yl)ethan-1-amine” could involve further optimization to reduce their cytotoxicity and to develop a more drug-like profile . Given the broad range of biological activities exhibited by imidazole derivatives, there is potential for the development of new drugs to overcome public health problems increasing due to antimicrobial resistance .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,4-diphenyl-1,3-thiazol-5-yl)ethan-1-amine involves the condensation of 2,4-diphenylthiazole-5-carboxaldehyde with ethylamine followed by reduction of the resulting imine to the amine.", "Starting Materials": [ "2,4-diphenylthiazole-5-carboxaldehyde", "ethylamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Condensation of 2,4-diphenylthiazole-5-carboxaldehyde with ethylamine in methanol to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in water to form the amine product.", "Step 3: Isolation and purification of the amine product." ] } | |
CAS RN |
1018261-84-1 |
Molecular Formula |
C17H16N2S |
Molecular Weight |
280.4 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
